9,9'-Spirobi[fluorene]-2,2',7,7'-tetraamine

• IUPAC Name: 9,9'-spirobi[fluorene]-2,2',7,7'-tetramine
• InChI: InChI=1S/C25H20N4/c26-13-1-5-17-18-6-2-14(27)10-22(18)25(21(17)9-13)23-11-15(28)3-7-19(23)20-8-4-16(29)12-24(20)25/h1-12H,26-29H2
• InChI Key: PTQXFKFYBWOKTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)C3(C4=C2C=CC(=C4)N)C5=C(C=CC(=C5)N)C6=C3C=C(C=C6)N
• Molecular Formula: C25H20N4
• Molecular Weight: 376.5 g/mol

Description

9,9'-Spirobi[fluorene]-2,2',7,7'-tetraamine is a useful research compound. Its molecular formula is C25H20N4 and its molecular weight is 376.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9,9'-Spirobi[fluorene]-2,2',7,7'-tetraamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9,9'-Spirobi[fluorene]-2,2',7,7'-tetraamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Enantioselective Complexation : 9,9′-spirobi[9H-fluorene]-2,2',7,7'-tetraamine is utilized for the enantioselective complexation of pyranosides and dicarboxylic acids. This application is significant in the study of molecular interactions in organic chemistry (Cuntze et al., 1995).

• Supramolecular Networks : It's used in constructing open supramolecular networks for exploring molecular interactions and stacking, specifically using the tetranitro and tetracyano derivatives of 9,9'-spirobifluorene (Demers et al., 2005).

• Improved Emission and Thermal Stability : Spiro-functionalization at the C-9 bridge position significantly enhances the emission spectral quality and thermally spectral stability of 9,9-disubstituted polyfluorene derivatives, valuable for materials science (Zeng et al., 2002).

• Three-Photon-Excited Fluorescence and Absorption : Derivatives with spirobi [9H-fluorene] enhance three-photon-excited fluorescence and absorption, important for developing materials in photonics and fluorescence applications (Zhang et al., 2017).

• Solar Cell Applications : In the field of renewable energy, spiro[fluorene-9,9'-phenanthren-10'-one] is used in donor-acceptor-donor hole-transport materials for perovskite solar cells, showing high power conversion efficiency and improved moisture resistance (Chen et al., 2018).

• Organic Synthesis Applications : The solubility of synthesized 2',7'-dibromo-2,3,6,7-tetraethoxy-9,9'-spirobifluorene in organic solvents suggests potential applications in organic synthesis (Qi et al., 2013).

• Use in OLEDs : Tetra-carbazole substituted spiro[fluorene-9,9′-xanthene]-based hole-transporting materials are employed in OLEDs for high current, power, and external quantum efficiency due to their high thermal stability and mobility (Liang et al., 2017).

• Host Material for Phosphorescent OLEDs : Spiro-mCP serves as a host material for thermally stable blue phosphorescent OLEDs with high luminescence efficiency (Seo & Lee, 2017).

• Novel Polyimides with High Organosolubility : Novel polyimides derived from spiro compounds exhibit high organosolubility, optical transparency, and excellent thermal stability, indicating their use in advanced materials research (Shu-jiang et al., 2011).

• Luminescent Materials : Chiral 9,9'-spirobi[fluorene] derivatives are a new family of circularly polarized luminescent materials, indicating their use in optical and materials sciences (Kubo et al., 2020).